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Compound Focus: Mepivacaine Hydrochloride

CAS No.: 1722-62-9

Cat. No.: S534984

Core Prevention Strategy

The most critical rule is to always aspirate for blood before injecting to avoid unintentional intravascular
administration. However, it is important to note that a single negative aspiration does not completely
guarantee that the needle tip is outside a blood vessel [1]. The following workflow outlines the integrated

procedures for prevention and response.
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Quantitative Safety Parameters

Adhering to established dosing guidelines is fundamental to preventing systemic toxicity. The tables below

summarize the key maximum dose recommendations.

Table 1: Maximum Recommended Doses for Adults [1] [2]

Patient Maximum Maximum 24- ) )
. . Key Considerations
Population Single Dose Hour Dose
Healthy 400 mg 1000 mg (1 The most common recommended maximum; use
Adults gram) the smallest dose and lowest concentration that
is effective.
Maximum 550 mg (7 Not specified Not recommended except in unusual
Tolerated mg/kg) circumstances; should not be repeated at

intervals of less than 1.5 hours.

Table 2: Pediatric and Special Population Dosing [1] [2]
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Patient Population Maximum Dose Key Considerations

Children (general) 5-6 mg/kg Especially for children weighing less than 13.6
kg (approx. 30 Ibs).

Children <3 years or Use concentrations <2% Reduced doses and lower concentrations are
<13.6 kg (e.g., 0.5-1.5%) required.

Elderly, Debilitated, or Reduced dosage required Doses should be commensurate with patient's
Acutely Il weight and physical status.

Toxicity Recognition & Emergency Preparedness

Rapid recognition and response to local anesthetic systemic toxicity (LAST) are critical.

Early Signs of Toxicity: Be vigilant for symptoms from the central nervous system and cardiovascular

system [3] [4] [2].

¢ CNS Effects: Anxiety, restlessness, dizziness, tinnitus (ringing in the ears), blurred vision, metallic
taste, perioral numbness (numbness around the mouth), tremors, or slurred speech. These may
progress to seizures.

e Cardiovascular Effects: Hypertension or hypotension, bradycardia (slow heart rate), arrhythmias,
and potentially cardiac arrest.

Methemoglobinemia: Mepivacaine is capable of causing methemoglobinemia, a serious blood condition [5]
[2]. Signs include cyanosis (pale, gray, or blue-colored skin, lips, or nail beds) that does not resolve with

oxygen, along with headache, rapid heart rate, and unusual tiredness. Treatment may require methylene blue.

Emergency Readiness: Resuscitative equipment, oxygen, and emergency drugs must be immediately
available whenever local anesthetics are administered [1] [5]. Personnel must be trained in managing dose-

related toxicities and other acute emergencies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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